Cas no 186371-17-5 (6,6-Dimethyl-3-(methylsulfinyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carbonitrile)

• Product Name: 6,6-Dimethyl-3-(methylsulfinyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carbonitrile
• CAS No: 186371-17-5
• MF: C₁₂H₁₃NO₂S₂
• MW: 267.367120504379
• CID: 4709312
• PubChem ID: 6710819
• Update Time: 2025-07-02

6,6-Dimethyl-3-(methylsulfinyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-3-(methylsulfinyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carbonitrile
• Maybridge1_004708
• HMS554N22
• 6,6-dimethyl-3-methylsulfinyl-4-oxo-5,7-dihydro-2-benzothiophene-1-carbonitrile
• 3-methanesulfinyl-6,6-dimethyl-4-oxo-5,7-dihydro-2-benzothiophene-1-carbonitrile
• Benzo[c]thiophene-1-carbonitrile,4,5,6,7-tetrahydro-6,6-dimethyl-3-(methylsulfinyl)-4-oxo-
• 186371-17-5
• F30511

• MDL： MFCD00107356
• Inchi： 1S/C12H13NO2S2/c1-12(2)4-7-9(6-13)16-11(17(3)15)10(7)8(14)5-12/h4-5H2,1-3H3
• InChI Key： FCOHQTUMMOCTIC-UHFFFAOYSA-N
• SMILES： S1C(=C2C(CC(C)(C)CC2=C1C#N)=O)S(C)=O

Computed Properties

• Exact Mass: 267.03877100g/mol
• Monoisotopic Mass: 267.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 2

Additional information on 6,6-Dimethyl-3-(methylsulfinyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carbonitrile

Comprehensive Overview of 6,6-Dimethyl-3-(methylsulfinyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carbonitrile (CAS No. 186371-17-5)

The compound 6,6-Dimethyl-3-(methylsulfinyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carbonitrile (CAS No. 186371-17-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydrobenzo[c]thiophene core with carbonitrile and methylsulfinyl functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for sulfur-containing heterocycles like this compound has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. The methylsulfinyl moiety, in particular, is a hotspot for medicinal chemists exploring targeted therapies for chronic diseases. A 2023 study highlighted its utility in optimizing drug solubility and metabolic stability, addressing key challenges in modern pharmacology.

From a synthetic chemistry perspective, the 6,6-dimethyl substitution pattern enhances the compound's steric stability, while the 4-oxo group offers a handle for further derivatization. This adaptability aligns with the growing trend of fragment-based drug design, where small molecular building blocks are iteratively refined into lead candidates. Laboratories focusing on high-throughput screening often prioritize such scaffolds for their balanced physicochemical properties.

Environmental and regulatory considerations also play a role in its adoption. Unlike traditional halogenated intermediates, this compound's carbonitrile group provides a greener alternative for constructing complex architectures without heavy metal catalysts. This resonates with the pharmaceutical industry's shift toward sustainable chemistry—a topic frequently searched in academic and industrial forums.

Analytical characterization of CAS No. 186371-17-5 typically involves HPLC-MS and NMR spectroscopy, with researchers emphasizing its distinct chromatographic retention time and proton coupling patterns. These features are critical for quality control in GMP-compliant production, another trending topic in contract manufacturing discussions.

Looking ahead, the compound's relevance is expected to grow in precision medicine applications, especially in designing allosteric modulators for protein targets. Its benzo[c]thiophene framework is structurally analogous to several FDA-approved drugs, making it a strategic candidate for drug repurposing studies—an area gaining traction in AI-driven drug discovery platforms.

For suppliers and distributors, proper documentation of stability under various pH conditions and compatibility with common reagents remains a key selling point. These data points are increasingly requested in electronic lab notebooks (ELNs) and digital inventory systems, reflecting the broader digital transformation in chemical logistics.